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Compound of Interest

Compound Name: 3-Chloro-2-methylbenzaldehyde

Cat. No.: B1590165

An In-depth Technical Guide on 3-Chloro-2-methylbenzaldehyde

Introduction

3-Chloro-2-methylbenzaldehyde is a substituted aromatic aldehyde, a class of organic
compounds widely utilized as intermediates in the synthesis of more complex molecules. Its
structure, featuring a benzaldehyde core with chloro and methyl substituents at the 3 and 2
positions respectively, offers specific reactivity that is valuable for researchers in medicinal
chemistry, materials science, and fine chemical synthesis. This document provides a
comprehensive overview of its known physical and chemical properties, along with available
data on its synthesis, analysis, and safety, tailored for researchers, scientists, and drug
development professionals.

Chemical Identity and Descriptors

Correctly identifying a chemical compound is critical for research and safety. The following
table summarizes the key identifiers for 3-Chloro-2-methylbenzaldehyde.[1]
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Identifier Value

IUPAC Name 3-chloro-2-methylbenzaldehyde[1]

CAS Number 874-27-1[1][2][3]

Molecular Formula CsH7CIO[1][2]

Molecular Weight 154.59 g/mol [1][2][3]

Canonical SMILES CC1=C(C=CC=C1Cl)C=0[1]

nChi INChl=1S/C8H7CIO/c1-6-7(5-10)3-2-4-8(6)9/h2-
5H,1H3[1]

InChlKey WMDHVKYUOKHNQK-UHFFFAOYSA-N[1]

Physical and Chemical Properties

The physical state and solubility of a compound dictate its handling, storage, and application in
experimental setups. This section details the known physical and computed chemical

properties.
Property Value
Physical Form White to Yellow Solid
Purity Typically 295%][4]
Storage Temperature Inert atmosphere, room temperature or 2-8°C[4]
XLogP3 2.4[1][5]
Topological Polar Surface Area 17.1 A?[1]
Covalently-Bonded Unit Count 11]

Note: Experimental data for properties such as melting point, boiling point, and density are not
consistently reported in publicly available literature.

Chemical Reactivity
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The reactivity of 3-Chloro-2-methylbenzaldehyde is governed by its three key features: the
aldehyde group, the aromatic ring, and the chloro and methyl substituents.

» Aldehyde Group: The carbonyl group is highly reactive towards nucleophiles and can
undergo a variety of transformations. It is susceptible to oxidation to form the corresponding
carboxylic acid and can be reduced to a benzyl alcohol.[6] It can also participate in
condensation reactions, such as the formation of imines (Schiff bases) with primary amines.

[6]

e Aromatic Ring: The benzene ring can undergo electrophilic aromatic substitution. The
positions of substitution are directed by the existing chloro (ortho-, para-directing) and methyl
(ortho-, para-directing) groups.

 Stability: The compound is generally stable under recommended storage conditions.[7]
However, it is incompatible with strong bases, strong oxidizing agents, and strong reducing
agents, which can react with the aldehyde functional group.[7]

3-Chloro-2-methylbenzaldehyde Core

Aldehyde Group
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\i \i
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Caption: Reactivity Profile of 3-Chloro-2-methylbenzaldehyde.

Experimental Protocols
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While specific, peer-reviewed protocols for the synthesis of 3-Chloro-2-methylbenzaldehyde
are not readily available in the searched literature, a general experimental workflow can be
proposed based on standard organic chemistry methodologies. A plausible route involves the
selective oxidation of the corresponding toluene derivative, 3-chloro-2-methyltoluene.

General Synthetic Protocol:

o Reaction Setup: The starting material, 3-chloro-2-methyltoluene, would be dissolved in an
appropriate solvent. An oxidizing agent (e.g., potassium permanganate, ceric ammonium
nitrate) would be prepared for addition.

o Oxidation: The oxidizing agent is added to the reaction mixture, often under controlled
temperature conditions to prevent over-oxidation to the carboxylic acid. The reaction
progress is monitored using techniques like Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

o Work-up: Once the reaction is complete, the mixture is quenched and undergoes an
agueous work-up. This typically involves separating the organic layer, washing it with brine,
and drying it over an anhydrous salt like magnesium sulfate.

 Purification: The crude product is purified, commonly via column chromatography, to isolate
the desired 3-Chloro-2-methylbenzaldehyde from unreacted starting material and
byproducts.

e Analysis: The final product's identity and purity are confirmed using analytical techniques
such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and
Infrared (IR) spectroscopy.[1]
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Caption: General Workflow for Synthesis and Analysis.

Spectral Information

Analytical data is crucial for confirming the structure and purity of a chemical compound.
Spectral information for 3-Chloro-2-methylbenzaldehyde is available in various public and

commercial databases.
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Data Type

Availability

13C NMR Spectra

Available in databases like PubChem, sourced
from Wiley-VCH GmbH.[1]

GC-MS

Available in databases like SpectraBase,

sourced from John Wiley & Sons, Inc.[1][8]

IR Spectra

Vapor phase IR spectra are available.[1]

Safety and Handling

Understanding the hazards associated with a chemical is paramount for safe laboratory

practice. 3-Chloro-2-methylbenzaldehyde is classified as an irritant and is harmful if

swallowed.[1]

Hazard Information

Details

GHS Pictogram

GHSO07 (Exclamation Mark)[4]

Signal Word

Warning[1][4]

Hazard Statements

H302: Harmful if swallowed[1][4] H315: Causes
skin irritation[1][4] H319: Causes serious eye
irritation[1][4] H335: May cause respiratory
irritation[1][4]

Precautionary Statements

P261, P264, P270, P271, P280, P301+P312,
P302+P352, P304+P340, P305+P351+P338[9]

Handling Recommendations:

e Use only in a well-ventilated area, such as a chemical fume hood.[10]

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles

(eyeshields), gloves, and a lab coat.[10][11]

e Avoid breathing dust, fumes, or vapors.[9]
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e Wash hands thoroughly after handling.[9]

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[12]

Conclusion

3-Chloro-2-methylbenzaldehyde is a valuable reagent for organic synthesis, characterized by
the distinct reactivity of its aldehyde group and substituted aromatic ring. While detailed
experimental protocols and biological activity studies are not extensively documented in the
public domain, its fundamental physical, chemical, and safety properties are well-established.
This guide provides researchers and drug development professionals with the core technical
information necessary for its safe handling and effective use in synthetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physical and chemical properties of 3-Chloro-2-
methylbenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590165#physical-and-chemical-properties-of-3-
chloro-2-methylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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